Cas no 2138126-05-1 (2-(cyclooctyloxy)ethane-1-sulfonyl chloride)

• Product Name: 2-(cyclooctyloxy)ethane-1-sulfonyl chloride
• CAS No: 2138126-05-1
• MF: C₁₀H₁₉ClO₃S
• MW: 254.774061441422
• CID: 5902034
• PubChem ID: 165492225
• Update Time: 2025-05-20

2-(cyclooctyloxy)ethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(cyclooctyloxy)ethane-1-sulfonyl chloride
• EN300-1145191
• 2138126-05-1

• Inchi： 1S/C10H19ClO3S/c11-15(12,13)9-8-14-10-6-4-2-1-3-5-7-10/h10H,1-9H2
• InChI Key： GVLRMOJLDQLKJO-UHFFFAOYSA-N
• SMILES： ClS(CCOC1CCCCCCC1)(=O)=O

Computed Properties

• Exact Mass: 254.0743433g/mol
• Monoisotopic Mass: 254.0743433g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 51.8Ų

Additional information on 2-(cyclooctyloxy)ethane-1-sulfonyl chloride

Introduction to 2-(Cyclooctyloxy)ethane-1-Sulfonyl Chloride (CAS No. 2138126-05-1)

2-(Cyclooctyloxy)ethane-1-sulfonyl chloride (CAS No. 2138126-05-1) is a highly specialized organic compound with significant applications in modern chemistry and materials science. This compound, often referred to as cyclooctylsulfonyl chloride, belongs to the family of sulfonyl chlorides, which are widely used as intermediates in the synthesis of various functional materials. The cyclooctyloxy group attached to the sulfonyl chloride moiety imparts unique chemical and physical properties, making it a valuable compound in both academic research and industrial applications.

The structure of 2-(cyclooctyloxy)ethane-1-sulfonyl chloride consists of a cyclooctyl ring connected via an ether linkage (-O-) to a sulfonyl chloride group (-SO₂Cl). This arrangement allows for versatile reactivity, particularly in nucleophilic substitution reactions. The sulfonyl chloride functional group is highly reactive and can be converted into sulfonates, sulfonamides, or other derivatives depending on the reaction conditions. The cyclooctyl ring introduces steric bulk and rigidity, which can influence the reactivity and selectivity of the compound in various chemical transformations.

Recent studies have highlighted the potential of cyclooctylsulfonyl chloride in the synthesis of advanced materials, such as polymers and surfactants. For instance, researchers have explored its use as a building block for constructing amphiphilic molecules with tailored surface properties. These molecules find applications in drug delivery systems, where their ability to form self-assembled structures can enhance drug solubility and bioavailability.

In addition to its role in materials science, 2-(cyclooctyloxy)ethane-1-sulfonyl chloride has been investigated for its potential in catalytic processes. The compound's ability to act as a leaving group in substitution reactions makes it an attractive candidate for designing catalysts with high turnover numbers. Recent advancements in asymmetric catalysis have leveraged this property to develop enantioselective reactions, paving the way for the synthesis of chiral compounds with high optical purity.

The synthesis of cyclooctylsulfonyl chloride typically involves multi-step processes that begin with the preparation of cyclooctanol or related precursors. Advanced techniques such as phase-transfer catalysis and microwave-assisted synthesis have been employed to optimize reaction conditions, ensuring high yields and purity. These methods not only enhance the efficiency of production but also align with green chemistry principles by minimizing waste and energy consumption.

From a safety standpoint, handling sulfonyl chlorides requires careful consideration due to their reactivity with water and alcohols. Proper protective equipment and controlled environments are essential during synthesis and manipulation. Despite these precautions, the benefits of using cyclooctylsulfonyl chloride in chemical research far outweigh its challenges, making it a cornerstone in modern organic synthesis.

In conclusion, 2-(cyclooctyloxy)ethane-1-sulfonyl chloride (CAS No. 2138126-05-1) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool for researchers aiming to develop innovative materials and processes. As ongoing studies continue to uncover new potentials for this compound, its role in advancing science and technology is expected to grow significantly.